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Compound of Interest

Compound Name: 4-Hydroxybenzaldehyde

Cat. No.: B117250

An In-depth Technical Guide to 4-Hydroxybenzaldehyde: Physical and Chemical Properties

Introduction

4-Hydroxybenzaldehyde (also known as p-hydroxybenzaldehyde or 4-formylphenol) is an
organic compound with the chemical formula C7HeO2.[1][2] It consists of a benzene ring
substituted with both a hydroxyl (-OH) group and an aldehyde (-CHO) group at the para (4)
position.[1][3] This positioning of the functional groups imparts a unique reactivity profile,
making it a valuable intermediate in a wide range of applications.[3][4] It serves as a crucial
precursor in the synthesis of pharmaceuticals, fragrances, polymers, dyes, and agrochemicals.
[1][5][6] For instance, it is a key intermediate in producing drugs like amoxicillin and
trimethoprim, as well as fragrances such as vanillin and raspberry ketone.[7][8] Naturally, 4-
Hydroxybenzaldehyde is found in various plants, including orchids like Gastrodia elata and in
vanilla.[2][9]

Physical Properties

4-Hydroxybenzaldehyde is a yellow to light brown or tan crystalline powder at room
temperature.[2][7][8] It possesses a faint, sweet, woody, or almond-like odor.[4][6][7] The
compound is known to sublime at atmospheric pressure without decomposition.[9][10]

Table of Physical Properties
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Property Value Reference
Molecular Formula C7He02 [11[3]
Molar Mass 122.12 g/mol [1][3]
Melting Point 112-118 °C [L121131[ 7]
- _ 191-192 °C (at 50 mmHg) 310-
Boiling Point [1][2](3]
311 °C (at 760 mmHg)
) 1.129 g/cm3 (at 130 °C) 1.226
Density [2](3][°]

g/cm3

Water Solubility

13.8 g/L (at 30.5 °C) Sparingly
soluble

(41718l

Solubility in Organic Solvents

Soluble in ethanol, ether,
acetone, chloroform, and ethyl

acetate.

[LI(3][4107]

Acidity (pKa)

7.61 (at 25 °C)

(21718l

Refractive Index (nD)

1.5705 (at 130 °C) 1.579

[31071€]

Flash Point

174 °C (345.2 °F)

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-

Hydroxybenzaldehyde.

Table of Spectroscopic Properties
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. Key Features and
Technique . Reference
Wavenumbers/Shifts

Broad O-H stretch: 3200-3600
cm~1 Strong C=0 (aldehyde)
Infrared (IR) Spectroscopy stretch: 1680-1700 cm~t C=C [11[3]
(aromatic ring) stretch: 1400-
1600 cm~?

Aldehyde proton (-CHO): ~9.8
ppm (singlet) Aromatic protons
(-CeéHa-): 6.9-7.8 ppm
1H NMR Spectroscopy _ [1][3][10]
(multiplets) Hydroxyl proton (-
OH): ~10.6 ppm (singlet, in

DMSO-d6)

Aldehyde carbon (C=0): ~190-
13C NMR Spectroscopy 200 ppm Aromatic carbons: [3]
~110-160 ppm

Chemical Properties and Reactivity

The chemical behavior of 4-Hydroxybenzaldehyde is dictated by its three key structural
features: the aldehyde group, the phenolic hydroxyl group, and the activated aromatic ring.[3] It
is generally stable under normal conditions but should be stored away from light, air, and
strong oxidizing agents to prevent degradation.[3][11]

o Aldehyde Group Reactivity: The aldehyde group is susceptible to nucleophilic addition
reactions. It can be readily oxidized to form 4-hydroxybenzoic acid or reduced to yield 4-
hydroxybenzyl alcohol.[1][3]

» Hydroxyl Group Reactivity: The phenolic hydroxyl group can undergo typical reactions such
as etherification (e.g., methylation to form 4-methoxybenzaldehyde) and esterification.[1][3]

» Aromatic Ring Reactivity: The hydroxyl group is an activating group, directing electrophilic
aromatic substitution to the ortho positions (relative to the -OH group).[3]
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Key Chemical Reactions

The dual functionality of 4-Hydroxybenzaldehyde allows it to be a versatile starting material
for various chemical transformations.

Caption: Oxidation of 4-Hydroxybenzaldehyde to 4-Hydroxybenzoic Acid.
Caption: Reduction of 4-Hydroxybenzaldehyde to 4-Hydroxybenzyl Alcohol.

Caption: Etherification of 4-Hydroxybenzaldehyde to form Anisaldehyde.

Experimental Protocols

Detailed methodologies for the synthesis and purification of 4-Hydroxybenzaldehyde are
critical for laboratory and industrial applications.

Synthesis via Oxidation of p-Cresol

One common laboratory and industrial method involves the selective oxidation of p-cresol (4-
hydroxytoluene).[1][12]

¢ Dissolution: Dissolve p-cresol in an appropriate solvent, such as a mixture of water and an
organic solvent.[1]

o Catalyst and Base Addition: The reaction is carried out in the presence of a base (with a
higher basicity than p-cresol) and a catalytic amount of a cobalt compound.[12]

o Oxidation: Introduce an oxidizing agent (e.g., air or pure oxygen) slowly while maintaining
the reaction temperature.[1][12]

¢ Reaction Monitoring: Stir the mixture until the oxidation is complete, which can be monitored
by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[1]

o Workup and Isolation: Upon completion, filter the reaction mixture to remove any
precipitates. The product is then isolated from the filtrate.[1]

Synthesis via Diazotization of p-Aminobenzaldehyde

This method involves the conversion of an amino group to a hydroxyl group.[13][14]
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» Diazotization: Treat p-aminobenzaldehyde with 40% sulfuric acid, then add a 30% sodium
nitrite solution at a low temperature (0-3 °C) and react for approximately 30 minutes to form
the diazonium salt solution.[13]

o Hydrolysis: The diazonium salt solution is then hydrolyzed in the presence of sulfuric acid at
an elevated temperature (80-85 °C) for about 30 minutes.[13]

o Extraction and Purification: The resulting 4-Hydroxybenzaldehyde is extracted, purified,
and dried to yield the final product.[13]

Purification by Recrystallization

Recrystallization is a standard technique to purify the crude product.[1][3]

» Dissolution: Dissolve the crude 4-Hydroxybenzaldehyde in a minimal amount of a hot
solvent, such as ethanol or water.[1]

e Cooling: Allow the solution to cool slowly and undisturbed to room temperature, followed by
further cooling in an ice bath to maximize crystal formation.[1]

« Filtration: Collect the formed crystals of pure 4-Hydroxybenzaldehyde by vacuum filtration.

[1]

e Drying: Dry the crystals in a desiccator or a vacuum oven to remove any residual solvent.
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Caption: General workflow for the purification of 4-Hydroxybenzaldehyde.
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Safety and Handling

4-Hydroxybenzaldehyde is considered hazardous. It can cause skin irritation and serious eye
irritation or damage.[11][15][16]

Personal Protective Equipment (PPE): When handling, it is essential to wear appropriate
PPE, including chemical-resistant gloves, safety goggles, and protective clothing.[5][15]

Handling: Ensure adequate ventilation and avoid dust formation. Do not get the substance in
eyes, on skin, or on clothing. Avoid ingestion and inhalation.[11][17]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container. It should be
protected from direct sunlight and kept away from incompatible materials like strong
oxidizing agents, strong bases, and strong reducing agents.[3][11][18]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[15] For skin
contact, wash with plenty of soap and water.[15][17] If inhaled, move to fresh air.[17] If
swallowed, clean the mouth with water and seek medical attention if symptoms occur.[11]
[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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